Cas no 1375794-86-7 (methyl 2-(4-aminopiperidin-1-yl)pyridine-4-carboxylate)
methyl 2-(4-aminopiperidin-1-yl)pyridine-4-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- 4-Pyridinecarboxylic acid, 2-(4-amino-1-piperidinyl)-, methyl ester
- methyl 2-(4-aminopiperidin-1-yl)pyridine-4-carboxylate
-
- MDL: MFCD22400852
- Inchi: 1S/C12H17N3O2/c1-17-12(16)9-2-5-14-11(8-9)15-6-3-10(13)4-7-15/h2,5,8,10H,3-4,6-7,13H2,1H3
- InChI Key: FQSDRJFSSKMIFH-UHFFFAOYSA-N
- SMILES: C1(N2CCC(N)CC2)=NC=CC(C(OC)=O)=C1
methyl 2-(4-aminopiperidin-1-yl)pyridine-4-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-96297-0.05g |
methyl 2-(4-aminopiperidin-1-yl)pyridine-4-carboxylate |
1375794-86-7 | 95% | 0.05g |
$864.0 | 2024-05-21 | |
| Enamine | EN300-96297-0.1g |
methyl 2-(4-aminopiperidin-1-yl)pyridine-4-carboxylate |
1375794-86-7 | 95% | 0.1g |
$904.0 | 2024-05-21 | |
| Enamine | EN300-96297-0.25g |
methyl 2-(4-aminopiperidin-1-yl)pyridine-4-carboxylate |
1375794-86-7 | 95% | 0.25g |
$946.0 | 2024-05-21 | |
| Enamine | EN300-96297-0.5g |
methyl 2-(4-aminopiperidin-1-yl)pyridine-4-carboxylate |
1375794-86-7 | 95% | 0.5g |
$987.0 | 2024-05-21 | |
| Enamine | EN300-96297-1.0g |
methyl 2-(4-aminopiperidin-1-yl)pyridine-4-carboxylate |
1375794-86-7 | 95% | 1.0g |
$1029.0 | 2024-05-21 | |
| Enamine | EN300-96297-2.5g |
methyl 2-(4-aminopiperidin-1-yl)pyridine-4-carboxylate |
1375794-86-7 | 95% | 2.5g |
$2014.0 | 2024-05-21 | |
| Enamine | EN300-96297-5.0g |
methyl 2-(4-aminopiperidin-1-yl)pyridine-4-carboxylate |
1375794-86-7 | 95% | 5.0g |
$2981.0 | 2024-05-21 | |
| Enamine | EN300-96297-10.0g |
methyl 2-(4-aminopiperidin-1-yl)pyridine-4-carboxylate |
1375794-86-7 | 95% | 10.0g |
$4421.0 | 2024-05-21 | |
| Enamine | EN300-96297-1g |
methyl 2-(4-aminopiperidin-1-yl)pyridine-4-carboxylate |
1375794-86-7 | 1g |
$1029.0 | 2023-09-01 | ||
| Enamine | EN300-96297-5g |
methyl 2-(4-aminopiperidin-1-yl)pyridine-4-carboxylate |
1375794-86-7 | 5g |
$2981.0 | 2023-09-01 |
methyl 2-(4-aminopiperidin-1-yl)pyridine-4-carboxylate Related Literature
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
Additional information on methyl 2-(4-aminopiperidin-1-yl)pyridine-4-carboxylate
Research Update on Methyl 2-(4-aminopiperidin-1-yl)pyridine-4-carboxylate (CAS: 1375794-86-7)
Methyl 2-(4-aminopiperidin-1-yl)pyridine-4-carboxylate (CAS: 1375794-86-7) has recently emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has been investigated for its potential applications in drug discovery, particularly as a building block for novel therapeutic agents. The presence of both the aminopiperidine and pyridine carboxylate moieties suggests its utility in targeting a variety of biological pathways, making it a versatile candidate for further exploration.
Recent studies have focused on the synthesis and optimization of methyl 2-(4-aminopiperidin-1-yl)pyridine-4-carboxylate, with an emphasis on improving its yield and purity for pharmaceutical applications. Advanced synthetic methodologies, including microwave-assisted reactions and catalytic hydrogenation, have been employed to enhance the efficiency of its production. These efforts are critical for ensuring the scalability and reproducibility of the compound, which is essential for its transition from laboratory research to clinical development.
In addition to its synthetic utility, methyl 2-(4-aminopiperidin-1-yl)pyridine-4-carboxylate has been evaluated for its biological activity. Preliminary in vitro studies indicate that this compound exhibits moderate inhibitory effects on certain kinase enzymes, which are often implicated in cancer and inflammatory diseases. These findings suggest its potential as a lead compound for the development of kinase inhibitors, although further optimization and in vivo studies are required to fully elucidate its therapeutic potential.
The pharmacokinetic properties of methyl 2-(4-aminopiperidin-1-yl)pyridine-4-carboxylate have also been a subject of investigation. Early-stage ADME (Absorption, Distribution, Metabolism, and Excretion) studies reveal that the compound demonstrates favorable solubility and permeability, which are promising indicators for its oral bioavailability. However, its metabolic stability and potential drug-drug interactions warrant further scrutiny to ensure its suitability for clinical use.
Collaborative research efforts have explored the derivatization of methyl 2-(4-aminopiperidin-1-yl)pyridine-4-carboxylate to enhance its pharmacological profile. By introducing various functional groups, researchers aim to improve its selectivity, potency, and safety. These modifications have led to the identification of several analogs with improved binding affinities to target proteins, highlighting the compound's potential as a scaffold for drug design.
Despite these advancements, challenges remain in the development of methyl 2-(4-aminopiperidin-1-yl)pyridine-4-carboxylate as a therapeutic agent. Issues such as off-target effects, toxicity, and formulation stability need to be addressed through comprehensive preclinical studies. Additionally, the compound's mechanism of action and its interactions with biological systems require further elucidation to guide its rational design and optimization.
In conclusion, methyl 2-(4-aminopiperidin-1-yl)pyridine-4-carboxylate (CAS: 1375794-86-7) represents a promising candidate in the realm of chemical biology and pharmaceutical research. Its unique structural attributes and preliminary biological activities underscore its potential as a versatile building block for drug discovery. Continued research efforts, including synthetic optimization, biological evaluation, and pharmacokinetic studies, will be essential to fully harness its therapeutic capabilities and advance its development toward clinical applications.
1375794-86-7 (methyl 2-(4-aminopiperidin-1-yl)pyridine-4-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)